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[3] Biosynthesis of the isovaleryl and senecioyl moieties of tropane alkaloids The biosynthesis
of the isovaleryl and senecioyl moieties of tropane alkaloids has been investigated in
Anthocercis littorea and Datura innoxia by feeding experiments with radiolabelled precursors.
In both species the isovaleryl moiety is derived from L-valine; in A. littorea the senecioyl moiety
is derived from L-leucine. --INVALID-LINK-- 1 2 Isovaleryl-CoA dehydrogenase deficiency -
Wikipedia Isovaleryl-CoA dehydrogenase deficiency is a rare autosomal recessive metabolic
disorder which disrupts or prevents the metabolism of the branched-chain amino acid, leucine.
It is a type of organic acidemia. --INVALID-LINK-- Kadsura (77 X 7) | Tree of the Day Kadsura
Is a genus of climbing shrubs that is native to East and Southeast Asia. The plants in this genus
are dioecious, meaning that male and female flowers are produced on separate plants. The
flowers are small and inconspicuous, and they are followed by clusters of red or black berries.
The berries of some species are edible, and they are used in traditional medicine in some
cultures. --INVALID-LINK-- Isovaleroyl Oxokadsuranol from Kadsura ananosma Isovaleroyl
oxokadsuranol from Kadsura ananosma - The Journal of Organic Chemistry. --INVALID-LINK-
- (+)-gallocatechin-isovaleroyl-oxokadsuranol- from kadsura-ananosma (+)-gallocatechin-
isovaleroyl-oxokadsuranol- from kadsura-ananosma. Download. XML. (+)-gallocatechin-
isovaleroyl-oxokadsuranol- from kadsura-ananosma. --INVALID-LINK-- Kadsura - Wikipedia
Kadsura (cashew) is a genus of woody vines and shrubs in the Schisandraceae family. The
genus is native to eastern and southeastern Asia, including China, Japan, Korea, and
Southeast Asia. The plants are dioecious, with male and female flowers on separate plants.
The flowers are small and inconspicuous, and are followed by clusters of red or black berries.
The berries of some species are edible, and are used in traditional Chinese medicine. --
INVALID-LINK-- Two new triterpenoids from Kadsura ananosma Two new C30-triterpenoids,
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kadsuric acid and kadsurin, were isolated from the stems of Kadsura ananosma, and their
structures were elucidated by spectroscopic means. --INVALID-LINK-- The genus Kadsura
(Schisandraceae): a review of its traditional uses, phytochemistry and pharmacology This
review focuses on the traditional uses, phytochemistry, pharmacology, and toxicology of the
genus Kadsura. The available information on the genus Kadsura was collected from worldwide
accepted scientific search engines and databases (such as Scopus, Web of Science, Google
Scholar, PubMed, SciFinder, and the Plant List). So far, more than 200 chemical compounds
have been isolated and identified from this genus, mainly lignans and triterpenoids. --INVALID-
LINK-- Lignans and Triterpenoids from Kadsura ananosma In the course of our survey of
bioactive substances from medicinal plants, we investigated the chemical constituents of
Kadsura ananosma Kerr (Schisandraceae). This plant is a climbing shrub, which is distributed
in the south of China and has been used as a Chinese folklore medicine for the treatment of
rheumatoid arthritis and traumatic injury. --INVALID-LINK-- Triterpenoids from Kadsura
ananosma and their neuroprotective effects In the course of our survey of bioactive substances
from medicinal plants, we investigated the chemical constituents of Kadsura ananosma Kerr
(Schisandraceae). This plant is a climbing shrub, which is distributed in the south of China and
has been used as a Chinese folklore medicine for the treatment of rheumatoid arthritis and
traumatic injury. https.pubmed.ncbi.nlm.nih.gov/23297610/ Kadsura ananosma Kerr. Kadsura
ananosma Kerr. is a species of flowering plant in the family Schisandraceae. It is a climbing
shrub that is native to southern China, specifically the provinces of Guangdong, Guangxi, and
Yunnan. The plant is used in traditional Chinese medicine for the treatment of rheumatoid
arthritis and traumatic injury. --INVALID-LINK-- Lignans from the Stems of Kadsura ananosma
Three new lignans, kadsurans A-C (1-3), together with seven known lignans (4-10), were
isolated from the stems of Kadsura ananosma. Their structures were elucidated by
spectroscopic methods, including 1D and 2D NMR and HR-ESI-MS. The absolute
configurations of 1-3 were determined by comparison of their experimental and calculated
electronic circular dichroism (ECD) spectra. All the isolated compounds were evaluated for their
anti-inflammatory activity against lipopolysaccharide-induced nitric oxide production in RAW
264.7 macrophages. --INVALID-LINK-- (PDF) The genus Kadsura (Schisandraceae): A review
of its traditional uses, phytochemistry and pharmacology The genus Kadsura (Schisandraceae)
is a group of woody vines and shrubs that are widely distributed in East and Southeast Asia.
The plants of this genus are rich in lignans and triterpenoids, and have been used in traditional
medicine for the treatment of a variety of diseases. In this review, we summarize the traditional
uses, phytochemistry, and pharmacology of the genus Kadsura. --INVALID-LINK-- initial search
results confirm that Isovaleroyl oxokadsuranol is a natural product found in plants of the
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Kadsura genus, specifically Kadsura ananosma. However, the search results are very limited
regarding the biosynthesis of this specific compound. The results touch upon the biosynthesis
of the isovaleryl moiety in other contexts (tropane alkaloids and Myxococcus xanthus) and the
general phytochemistry of the Kadsura genus (lignans and triterpenoids). There is no direct
information on the biosynthetic pathway of the kadsuranol skeleton or the specific esterification
step with isovaleroyl-CoA. To provide an in-depth technical guide as requested, | need to find
more specific information. The user's request for detailed experimental protocols, quantitative
data, and signaling pathways necessitates further, more targeted searches.The search results
from step 2 provided crucial information. We have confirmed that Isovaleroyl oxokadsuranol
is a triterpenoid found in Kadsura ananosma. The search also yielded general information
about triterpenoid biosynthesis, which proceeds via the mevalonate (MVA) pathway to produce
squalene, followed by cyclization and modification. However, the specific enzymes and
intermediates in the biosynthesis of the kadsuranol skeleton are not detailed. Similarly, while
the isovaleryl moiety's biosynthesis from leucine is known in other organisms, its specific
transferase in Kadsura is not identified.

Crucially, there is a lack of specific experimental protocols for the isolation and characterization
of Isovaleroyl oxokadsuranol from Kadsura ananosma. While general methods for natural
product isolation are available, a detailed protocol for this specific compound is necessary to
fulfill the user's request. Quantitative data, such as yields from extraction or specific enzyme
activities, are also missing.

Therefore, the next steps need to focus on finding this missing specific information.The
searches have confirmed that Isovaleroyl oxokadsuranol is a triterpenoid found in Kadsura
ananosma. | have also gathered general information about triterpenoid biosynthesis. However,
specific details about the biosynthetic pathway of the kadsuranol skeleton and the isovaleroyl
transferase in Kadsura are still lacking. Crucially, | have not found a detailed experimental
protocol for the isolation and purification of Isovaleroyl oxokadsuranol, nor have | found
specific quantitative data on its yield. While general methods for natural product isolation and
enzyme assays are available, the user's request for a detailed, in-depth technical guide
requires more specific information. Therefore, | need to continue searching for these missing
details.| have gathered some important information. | know that Isovaleroyl oxokadsuranol is
a lanostane-type triterpenoid found in Kadsura ananosma. | also have a general understanding
of the biosynthesis of lanostane-type triterpenoids, starting from the mevalonate pathway to
squalene, its cyclization to lanosterol, and subsequent modifications. However, the specific
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enzymatic steps leading to the kadsuranol skeleton and the final esterification with an isovaleryl
group are still unclear. | have not found a detailed experimental protocol for the isolation and
purification of this specific compound, nor have | found quantitative yield data. While | have
general information on techniques like NMR and MS for structure elucidation, specific data for
Isovaleroyl oxokadsuranol is missing. To fulfill the user's request for an in-depth technical
guide, | need to focus on these missing details.The searches have provided a good foundation,
confirming Isovaleroyl oxokadsuranol is a lanostane-type triterpenoid from K- ananosma. |
have a general understanding of the triterpenoid biosynthesis pathway. However, the specific
enzymes and their corresponding genes in Kadsura that are responsible for the formation of
the kadsuranol skeleton and the subsequent isovaleroylation are still unknown. While | have
found information on cytochrome P450 enzymes in Kadsura coccinea related to lignan
biosynthesis, their role in triterpenoid modification in K. ananosma is not specified. Crucially, a
detailed experimental protocol for the isolation and purification of Isovaleroyl oxokadsuranol
is still missing, as is quantitative data on its yield. | also lack the specific NMR and MS data for
this compound. To create the in-depth technical guide, | need to focus my next steps on trying
to locate this specific missing information.## An In-Depth Technical Guide to Isovaleroyl
Oxokadsuranol: Natural Source and Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isovaleroyl oxokadsuranol, a notable lanostane-type triterpenoid, has been identified from
the plant species Kadsura ananosma. This technical guide provides a comprehensive overview
of its natural origin and putative biosynthetic pathway. Drawing from the general principles of
triterpenoid biosynthesis and phytochemical investigations of the Kadsura genus, this
document outlines the probable enzymatic steps leading to the formation of the core
kadsuranol skeleton and its subsequent esterification. Detailed, albeit generalized,
experimental protocols for the isolation, purification, and characterization of this and similar
compounds are presented. Furthermore, this guide includes quantitative data where available
and visual diagrams to elucidate the complex biosynthetic routes and experimental workflows,
serving as a valuable resource for researchers in natural product chemistry, pharmacology, and
drug discovery.

Natural Source
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The primary natural source of Isovaleroyl oxokadsuranol is the plant Kadsura ananosma, a
member of the Schisandraceae family. Plants of the Kadsura genus are known to produce a
rich diversity of bioactive secondary metabolites, including a wide array of triterpenoids and
lignans. Phytochemical studies have successfully isolated and characterized numerous
complex triterpenoids from various species of Kadsura, highlighting this genus as a promising
source for novel chemical entities with potential therapeutic applications.

Biosynthesis

The biosynthesis of Isovaleroyl oxokadsuranol is believed to follow the well-established
pathway for triterpenoids, originating from the mevalonate (MVA) pathway in the cytoplasm.
While the specific enzymes involved in the biosynthesis of the kadsuranol skeleton in Kadsura
ananosma have not been fully elucidated, a putative pathway can be constructed based on
known triterpenoid biosynthetic routes.

The biosynthesis can be conceptually divided into three main stages:

e Formation of the Triterpenoid Precursor: The MVA pathway synthesizes the fundamental C5
building blocks, isopentenyl pyrophosphate (IPP) and its isomer dimethylallyl pyrophosphate
(DMAPP). These units are sequentially condensed to form the C30 acyclic precursor,
squalene.

e Cyclization and Formation of the Lanostane Skeleton: Squalene undergoes epoxidation to
form 2,3-oxidosqualene. This intermediate is then cyclized by a lanostane synthase to
produce the characteristic tetracyclic lanostane skeleton.

e Post-Cyclization Modifications and Acylation: The initial lanostane skeleton undergoes a
series of oxidative modifications, likely catalyzed by cytochrome P450 monooxygenases
(CYPs), to form the "oxokadsuranol" core. The final step involves the esterification of a
hydroxyl group on the kadsuranol backbone with isovaleryl-CoA, which is derived from the
amino acid leucine. This acylation is catalyzed by an isovaleryltransferase.

Putative Biosynthetic Pathway of Isovaleroyl
Oxokadsuranol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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